2-(4-Bromo-pyrazol-1-ylmethyl)-oxazole-4-carboxylic acid
Cat. No. B8295505
M. Wt: 272.06 g/mol
InChI Key: NNDDJEAXXLRJOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08674111B2
Procedure details
In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 2-(4-bromo-pyrazol-1-ylmethyl)-oxazole-4-carboxylic acid ethyl ester (153 mg, 0.51 mmol) in THF (5.0 mL) was treated at rt with 1N NaOH (2.5 mL, 2.5 mmol) and the reaction mixture was stirred for 1 h at rt. The reaction mixture was poured in 1N HCl and extracted with EA. The org. extracts were dried over MgSO4, filtered, and the solvent was removed under reduced pressure to give the crude 2-(4-bromo-pyrazol-1-ylmethyl)-oxazole-4-carboxylic acid as a pale yellow solid. LC-MS-conditions 02: tR=0.72 min, [M+H]+=271.89.
Quantity
153 mg
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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N#N.C([O:5][C:6]([C:8]1[N:9]=[C:10]([CH2:13][N:14]2[CH:18]=[C:17]([Br:19])[CH:16]=[N:15]2)[O:11][CH:12]=1)=[O:7])C.[OH-].[Na+]>C1COCC1.Cl>[Br:19][C:17]1[CH:16]=[N:15][N:14]([CH2:13][C:10]2[O:11][CH:12]=[C:8]([C:6]([OH:7])=[O:5])[N:9]=2)[CH:18]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N#N
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Step Two
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Name
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Quantity
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153 mg
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Type
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reactant
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Smiles
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C(C)OC(=O)C=1N=C(OC1)CN1N=CC(=C1)Br
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Name
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Quantity
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2.5 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred for 1 h at rt
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EA
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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extracts were dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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BrC=1C=NN(C1)CC=1OC=C(N1)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
